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Compound of Interest

Compound Name: TOFOGLIFLOZIN

Cat. No.: B8069257

Essential guidance for the safe and compliant disposal of tofogliflozin, ensuring the protection
of personnel and the environment.

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical compounds like tofogliflozin are paramount. Adherence to correct
disposal procedures is not only a matter of regulatory compliance but also a critical component
of laboratory safety and environmental stewardship. Tofogliflozin, an inhibitor of sodium-
glucose cotransporter 2 (SGLT?2), requires careful handling throughout its lifecycle, including its
final disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. Tofogliflozin is
classified as harmful if swallowed and may cause skin and eye irritation.[1][2] In case of
accidental contact, flush the affected area with copious amounts of water.[2][3] For spills,
contain the material, collect it using an appropriate absorbent, and place it in a designated
chemical waste container.[3] Avoid generating dust and ensure adequate ventilation.[2][3]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste in the United States is primarily regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[4][5] The regulations establish a "cradle-to-grave” management system for hazardous
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waste. Additionally, some states may have more stringent disposal requirements.[4] A key
determination for the disposal of any pharmaceutical is whether it is classified as a hazardous
waste.

A pharmaceutical waste is considered hazardous if it is specifically listed on the EPA's P- or U-
lists or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[1]
While tofogliflozin is not explicitly on the P- or U-lists, its safety data sheet (SDS) indicates
that it is "very toxic to aquatic life with long lasting effects."[3] This characteristic strongly
suggests that it could be considered a hazardous waste. In the absence of a definitive
classification, a conservative approach is recommended, and the waste should be managed as
hazardous.

Step-by-Step Disposal Procedure for Tofogliflozin

The following procedure is based on the assumption that tofogliflozin waste is managed as a
hazardous pharmaceutical waste.

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing tofogliflozin. This includes pure, unused tofogliflozin;
contaminated labware (e.g., vials, pipette tips, gloves); and solutions containing
tofogliflozin.

o Segregate tofogliflozin waste from non-hazardous waste at the point of generation. Use
dedicated, clearly labeled waste containers.

Step 2: Containerization and Labeling

o Use approved hazardous waste containers. These containers must be in good condition,
compatible with the waste, and have a secure lid.

o Label containers clearly. The label should include the words "Hazardous Waste," the name of
the chemical (Tofogliflozin), and a description of the waste (e.g., "solid," "aqueous
solution™). The accumulation start date must also be clearly marked.

Step 3: On-site Accumulation
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o Store waste in a designated Satellite Accumulation Area (SAA) or a central accumulation
area, in accordance with your institution's policies and EPA regulations.

e Ensure containers are kept closed at all times, except when adding waste.

e Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely
hazardous waste in an SAA.

Step 4: Arrange for Licensed Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o Waste must be transported by a licensed hazardous waste hauler to a permitted Treatment,
Storage, and Disposal Facility (TSDF).

« Incineration is the most common treatment method for hazardous pharmaceutical waste.[6]

[7]
Important Considerations:

o Never dispose of tofogliflozin down the drain.[5] This is strictly prohibited for hazardous
pharmaceutical waste under EPA's Subpart P regulations and poses a significant threat to
aguatic ecosystems.

e Do not dispose of tofogliflozin in the regular trash. Improper disposal can lead to
environmental contamination and regulatory penalties.

o Consult your institution's EHS department for specific guidance and procedures, as local
regulations and facility policies may vary.

Quantitative Data from Safety Data Sheet

The following table summarizes key hazard information for tofogliflozin, extracted from its
Safety Data Sheet.
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Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
Skin Irritation Category 2 H315: Causes skin irritation.[1]

o H319: Causes serious eye
Eye Irritation Category 2A L

irritation.[1]

] o H400: Very toxic to aquatic life.
Aquatic Toxicity (Acute) Category 1 3]

) o ] H410: Very toxic to aquatic life
Aquatic Toxicity (Chronic) Category 1

with long lasting effects.[3]

Tofogliflozin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

tofogliflozin waste in a laboratory setting.

Tofoglilozin Waste Generated Hazardous Waste Determination
(Pure compound, contaminated labware, solutions) (Consult SDS and regulations)

Click to download full resolution via product page

Tofogliflozin Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069257#tofogliflozin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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